8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
327168-70-7
VCID:
VC0415931
InChI:
InChI=1S/C18H21ClN4O2S/c1-3-4-5-10-23-14-15(22(2)17(25)21-16(14)24)20-18(23)26-11-12-6-8-13(19)9-7-12/h6-9H,3-5,10-11H2,1-2H3,(H,21,24,25)
SMILES:
CCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C18H21ClN4O2S
Molecular Weight:
392.9g/mol
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 327168-70-7
Main Products
VCID: VC0415931
Molecular Formula: C18H21ClN4O2S
Molecular Weight: 392.9g/mol
![8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione - 327168-70-7](/images/no_structure.jpg)
| CAS No. | 327168-70-7 |
|---|---|
| Product Name | 8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-pentyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H21ClN4O2S |
| Molecular Weight | 392.9g/mol |
| IUPAC Name | 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-pentylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H21ClN4O2S/c1-3-4-5-10-23-14-15(22(2)17(25)21-16(14)24)20-18(23)26-11-12-6-8-13(19)9-7-12/h6-9H,3-5,10-11H2,1-2H3,(H,21,24,25) |
| Standard InChIKey | MXYNGUFQAVBLIJ-UHFFFAOYSA-N |
| SMILES | CCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 3113188 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume